Cas no 1602323-48-7 (1-({[(3-methoxyphenyl)methyl]amino}methyl)cyclobutan-1-ol)

• Product Name: 1-({[(3-methoxyphenyl)methyl]amino}methyl)cyclobutan-1-ol
• CAS No: 1602323-48-7
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• CID: 5580027
• Update Time: 2025-05-20

1-({[(3-methoxyphenyl)methyl]amino}methyl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• Cyclobutanol, 1-[[[(3-methoxyphenyl)methyl]amino]methyl]-
• 1-({[(3-methoxyphenyl)methyl]amino}methyl)cyclobutan-1-ol

• Inchi： 1S/C13H19NO2/c1-16-12-5-2-4-11(8-12)9-14-10-13(15)6-3-7-13/h2,4-5,8,14-15H,3,6-7,9-10H2,1H3
• InChI Key： ZMXUXFYSGIQSNK-UHFFFAOYSA-N
• SMILES： C1(CNCC2=CC=CC(OC)=C2)(O)CCC1

Experimental Properties

• Density: 1.120±0.06 g/cm3(Predicted)
• Boiling Point: 349.5±17.0 °C(Predicted)
• pka: 14.89±0.20(Predicted)

Additional information on 1-({[(3-methoxyphenyl)methyl]amino}methyl)cyclobutan-1-ol

1-({[(3-Methoxyphenyl)methyl]amino}methyl)cyclobutan-1-ol (CAS No. 1602323-48-7): A Comprehensive Overview

1-({[(3-Methoxyphenyl)methyl]amino}methyl)cyclobutan-1-ol (CAS No. 1602323-48-7) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound, also known as MOMAMC, is characterized by its cyclobutane ring and the presence of a methoxyphenyl group, which imparts distinct chemical and biological activities.

The synthesis of 1-({[(3-methoxyphenyl)methyl]amino}methyl)cyclobutan-1-ol involves a series of well-defined chemical reactions, including the formation of the cyclobutane ring and the introduction of the methoxyphenyl moiety. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for both academic research and industrial applications.

In terms of its chemical structure, MOMAMC exhibits a high degree of conformational flexibility, which allows it to interact with various biological targets. The cyclobutane ring provides a rigid scaffold that can stabilize specific conformations, while the methoxyphenyl group offers additional functional groups for binding and interaction. These structural features make MOMAMC a promising candidate for drug discovery and development.

The pharmacological profile of 1-({[(3-methoxyphenyl)methyl]amino}methyl)cyclobutan-1-ol has been extensively studied in recent years. Research has shown that this compound possesses potent anti-inflammatory and analgesic properties, making it a potential therapeutic agent for conditions such as chronic pain and inflammatory diseases. Additionally, preliminary studies have indicated that MOMAMC may have neuroprotective effects, which could be beneficial in the treatment of neurodegenerative disorders.

Clinical trials are currently underway to evaluate the safety and efficacy of MOMAMC in human subjects. Early results from phase I trials have demonstrated that the compound is well-tolerated at various doses, with no significant adverse effects reported. These findings are encouraging and suggest that further clinical development is warranted.

In addition to its therapeutic potential, MOMAMC has also been investigated for its use as a research tool in biochemical and pharmacological studies. Its unique structure allows it to serve as a model compound for understanding the mechanisms of action of similar molecules. For example, studies have used MOMAMC to investigate the role of specific functional groups in receptor binding and signal transduction pathways.

The environmental impact of 1-({[(3-methoxyphenyl)methyl]amino}methyl)cyclobutan-1-ol is another area of interest. Researchers are exploring ways to synthesize this compound using greener methods that minimize waste and reduce the use of hazardous reagents. Sustainable synthesis strategies not only align with environmental goals but also contribute to the economic viability of producing this compound on a larger scale.

In conclusion, 1-({[(3-methoxyphenyl)methyl]amino}methyl)cyclobutan-1-ol (CAS No. 1602323-48-7) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, combined with its potential therapeutic benefits, makes it an exciting area of focus for both academic and industrial scientists. As research continues to advance, it is likely that new insights into the properties and applications of this compound will emerge, further solidifying its importance in the field.